Cas no 2228910-22-1 (2-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene)

• Product Name: 2-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• CAS No: 2228910-22-1
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 5974567
• PubChem ID: 150978605
• Update Time: 2025-08-05

2-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• EN300-1736198
• 2228910-22-1

• Inchi： 1S/C9H11N3S/c10-12-11-6-8-5-7-3-1-2-4-9(7)13-8/h5H,1-4,6H2
• InChI Key： LPPVAHDQJKQPLN-UHFFFAOYSA-N
• SMILES： S1C(CN=[N+]=[N-])=CC2=C1CCCC2

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene

Compound CAS No. 2228910-22-1: 2-(Azidomethyl)-4,5,6,7-Tetrahydro-1-Benzothiophene

The compound CAS No. 2228910-22-1, also known as 2-(Azidomethyl)-4,5,6,7-Tetrahydro-1-Benzothiophene, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring structure. The presence of the azidomethyl group (-CH₂N₃) introduces additional functional diversity to the molecule, making it a valuable substrate for various chemical transformations and applications.

Benzothiophene derivatives have garnered significant attention in recent years due to their potential in drug discovery and materials science. The tetrahydro derivative of benzothiophene, as seen in this compound, exhibits a partially saturated ring system that can influence its reactivity and solubility properties. The azidomethyl group is particularly interesting as it can act as a reactive moiety in click chemistry reactions, such as the Huisgen cycloaddition reaction. This makes CAS No. 2228910-22-1 a promising candidate for the synthesis of bioactive molecules and advanced materials.

Recent studies have explored the use of benzothiophene derivatives in the development of fluorescent sensors and optoelectronic devices. The sulfur atom in the benzothiophene ring contributes to its unique electronic properties, enabling applications in light-emitting diodes (LEDs) and solar cells. Furthermore, the azidomethyl group can be utilized for site-specific functionalization, allowing researchers to tailor the molecule's properties for specific applications. For instance, the azide group can undergo click chemistry reactions to form stable triazole linkages, which are valuable in drug delivery systems and polymer synthesis.

The synthesis of CAS No. 2228910-22-1 involves a multi-step process that typically begins with the preparation of the benzothiophene skeleton. This is followed by selective alkylation or substitution reactions to introduce the azidomethyl group. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have further enhanced the efficiency of these synthetic pathways.

In terms of biological applications, benzothiophene derivatives have shown potential as kinase inhibitors and anti-inflammatory agents. The tetrahydro structure of this compound may provide improved pharmacokinetic properties compared to its fully aromatic counterparts. Preclinical studies have demonstrated that certain analogs exhibit potent activity against cancer cell lines, suggesting their potential as leads for drug development.

From a materials science perspective, CAS No. 2228910-22-1 can serve as a building block for constructing conjugated polymers with tailored electronic properties. The combination of the benzothiophene core and azidomethyl functionality allows for controlled π-conjugation and electron delocalization, which are critical for achieving desired optical and electronic characteristics in advanced materials.

In conclusion, CAS No. 228910-45-6 (formerly CAS No. 3334567-54-3) represents a versatile platform for exploring new chemical transformations and applications across diverse fields such as pharmaceuticals, materials science, and sensor technology. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers seeking innovative solutions in modern chemistry.